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Compound of Interest

Compound Name: PD-151307

Cat. No.: B1679111 Get Quote

For researchers, scientists, and drug development professionals, the following provides crucial

safety protocols, operational guidelines, and disposal plans for the N-type calcium channel

blocker, PD-151307. This document aims to be the preferred resource for laboratory safety and

chemical handling, ensuring user confidence and trust.

Chemical and Physical Properties
A summary of the key quantitative data for PD-151307 is presented below for easy reference.

Property Value

Molecular Formula C₃₃H₄₇N₃O₅

Molecular Weight 565.74 g/mol

Purity Typically ≥98%

Appearance Solid

CAS Number 225925-12-2

Hazard Identification and Personal Protective
Equipment (PPE)
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While a specific Safety Data Sheet (SDS) for PD-151307 is not publicly available, based on its

intended biological activity as a potent N-type calcium channel blocker, the following hazards

should be assumed, and appropriate personal protective equipment must be worn at all times.

Potential Hazards:

Neurological Effects: As a potent neuroactive compound, accidental exposure could lead to

unintended blockade of calcium channels, potentially causing dizziness, headache, or other

neurological symptoms.

Cardiovascular Effects: Although selective for N-type calcium channels, off-target effects on

other calcium channels cannot be entirely ruled out, which could potentially impact

cardiovascular function.

Unknown Toxicity: The full toxicological profile of PD-151307 has not been extensively

documented. Therefore, it should be handled as a compound with unknown toxicity.

Mandatory Personal Protective Equipment (PPE):

PPE Category Specific Requirements

Hand Protection Nitrile or other chemically resistant gloves.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Skin and Body Protection
A standard laboratory coat is required. Ensure

exposed skin is covered.

Respiratory Protection

For operations that may generate dust or

aerosols, use a certified respirator (e.g., N95 or

higher).

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is essential for the safe handling of PD-151307, from receipt to disposal.
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Figure 1. Experimental Workflow for Handling PD-151307
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Receiving and Inventory: Upon receipt, visually inspect the container for any damage or

leaks. Log the compound into the laboratory's chemical inventory system, noting the date of

receipt and quantity.

Storage: Store PD-151307 in a tightly sealed, clearly labeled container in a secure,

controlled-access location. For long-term stability, storage at -20°C is recommended.

Solution Preparation:

All weighing and solution preparation must be conducted in a certified chemical fume hood

to prevent inhalation of dust.

Use a calibrated analytical balance to weigh the required amount of the solid compound.

Prepare stock solutions by dissolving PD-151307 in a suitable solvent, such as dimethyl

sulfoxide (DMSO).

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Experimental Use:

When adding the compound to experimental systems (e.g., cell culture media), wear

appropriate PPE.

Handle all solutions containing PD-151307 with care to avoid splashes or aerosol

generation.

Decontamination:

Following any work with PD-151307, thoroughly decontaminate all work surfaces (e.g.,

fume hood, benchtop) with a suitable cleaning agent, such as 70% ethanol, followed by a

standard laboratory disinfectant.

Wipe down all equipment used with the compound.

Disposal Plan
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Proper disposal of PD-151307 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Solid Waste:

Collect all solid waste contaminated with PD-151307 (e.g., weigh boats, pipette tips,

gloves) in a dedicated, clearly labeled hazardous waste container.

Liquid Waste:

Collect all liquid waste containing PD-151307 (e.g., unused stock solutions, contaminated

media) in a sealed, leak-proof hazardous waste container.

Do not pour any liquid waste containing this compound down the drain.

Final Disposal:

All hazardous waste must be disposed of through the institution's environmental health

and safety (EHS) office, following all local, state, and federal regulations.

Mechanism of Action: N-Type Calcium Channel
Blockade
PD-151307 functions as a selective antagonist of N-type (Cav2.2) voltage-gated calcium

channels. These channels are primarily located on presynaptic nerve terminals and play a

crucial role in the release of neurotransmitters.
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Figure 2. Signaling Pathway of PD-151307 Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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